3-((5-((2-methylbenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[(2-methylphenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H20N4OS2/c1-17-9-5-6-10-18(17)16-30-23-26-25-22(28(23)19-11-3-2-4-12-19)15-27-20-13-7-8-14-21(20)31-24(27)29/h2-14H,15-16H2,1H3
• InChI Key: RYGXHQSZTSFVJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(N2C3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H20N4OS2
• Molecular Weight: 444.6 g/mol

Description

3-((5-((2-methylbenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C24H20N4OS2 and its molecular weight is 444.57. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

Compounds with benzyl-substituted thiobenzoazoles structures have been identified as potential antifungal agents. These compounds exhibit significant activity against phytopathogenic fungi such as Botrytis cinerea, Fusarium oxysporum, and Aspergillus spp., making them candidates for new antifungal agrochemicals (Ballari et al., 2017).

Anticancer Applications

Benzothiazole derivatives have been explored for their anticancer properties. Specific substitutions on the benzothiazole scaffold can modulate antitumor activity, with some derivatives showing promising anticancer activity against various cancer cell lines. This includes activity against glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma cell lines (Osmaniye et al., 2018).

Antioxidant and Antimicrobial Applications

Novel triazole derivatives have been synthesized and evaluated for their antioxidant and antimicrobial properties. Some compounds exhibit potent activity, making them relevant for further exploration in pharmaceutical applications (Baytas et al., 2012). Additionally, thiadiazole compounds have demonstrated antimicrobial activity against a range of bacterial and fungal strains, showcasing their potential as antimicrobial agents (Gür et al., 2020).